Cas no 2411271-60-6 (2-Chloro-N-[[5-(2-methylpyrazol-3-yl)-2H-triazol-4-yl]methyl]acetamide)
2-Chloro-N-[[5-(2-methylpyrazol-3-yl)-2H-triazol-4-yl]methyl]acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-N-[[5-(2-methylpyrazol-3-yl)-2H-triazol-4-yl]methyl]acetamide
- Z3766266802
- 2-chloro-N-{[5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-yl]methyl}acetamide
-
- Inchi: 1S/C9H11ClN6O/c1-16-7(2-3-12-16)9-6(13-15-14-9)5-11-8(17)4-10/h2-3H,4-5H2,1H3,(H,11,17)(H,13,14,15)
- InChI Key: RYHCACXDLSFYEI-UHFFFAOYSA-N
- SMILES: ClCC(NCC1C(C2=CC=NN2C)=NNN=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 278
- XLogP3: -0.6
- Topological Polar Surface Area: 88.5
2-Chloro-N-[[5-(2-methylpyrazol-3-yl)-2H-triazol-4-yl]methyl]acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26605697-0.05g |
2-chloro-N-{[5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-yl]methyl}acetamide |
2411271-60-6 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
2-Chloro-N-[[5-(2-methylpyrazol-3-yl)-2H-triazol-4-yl]methyl]acetamide Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 2-Chloro-N-[[5-(2-methylpyrazol-3-yl)-2H-triazol-4-yl]methyl]acetamide
Professional Introduction to Compound with CAS No. 2411271-60-6 and Product Name: 2-Chloro-N-[[5-(2-methylpyrazol-3-yl)-2H-triazol-4-yl]methyl]acetamide
The compound with the CAS number 2411271-60-6 and the product name 2-Chloro-N-[[5-(2-methylpyrazol-3-yl)-2H-triazol-4-yl]methyl]acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple heterocyclic rings, including pyrazole and triazole moieties, suggests a high degree of structural complexity that may contribute to unique pharmacological properties.
In recent years, the exploration of nitrogen-containing heterocycles in drug design has been a focal point in medicinal chemistry. These heterocycles are known for their diverse biological activities and are frequently incorporated into therapeutic agents due to their ability to interact with biological targets in sophisticated ways. The specific arrangement of atoms in 2-Chloro-N-[[5-(2-methylpyrazol-3-yl)-2H-triazol-4-yl]methyl]acetamide may contribute to its potential as a lead compound for further derivatization and optimization.
The compound's structure includes a chloro-substituted acetamide moiety, which is a common pharmacophore in many active pharmaceutical ingredients (APIs). The chloro group can influence the electronic properties of the molecule, potentially affecting its binding affinity and metabolic stability. Additionally, the presence of a methyl group attached to the triazole ring may enhance solubility and bioavailability, making it a promising candidate for further investigation.
Recent studies have highlighted the importance of pyrazole and triazole derivatives in the development of novel therapeutic agents. These heterocycles have been shown to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific combination of pyrazole and triazole in 2-Chloro-N-[[5-(2-methylpyrazol-3-yl)-2H-triazol-4-yl]methyl]acetamide suggests that it may possess unique pharmacological characteristics that could be exploited for therapeutic purposes.
The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic methodologies allows for the precise construction of the target molecule, enabling researchers to fine-tune its properties for specific applications. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions are likely employed in its preparation.
In the context of drug discovery, 2-Chloro-N-[[5-(2-methylpyrazol-3-yl)-2H-triazol-4-yl]methyl]acetamide represents an intriguing candidate for further exploration. Its complex structure and potential biological activity make it a valuable asset in the quest for novel therapeutics. Researchers are keenly interested in understanding how its molecular features contribute to its pharmacological effects, which could lead to new insights into disease mechanisms and treatment strategies.
As computational chemistry plays an increasingly important role in drug design, virtual screening methods are being used to identify potential hits from large compound libraries. Compounds like 2-Chloro-N-[[5-(2-methylpyrazol-3-yl)-2H-triazol-4-yl]methyl]acetamide can be screened against biological targets using molecular docking simulations to predict their binding affinities and interactions. This approach can accelerate the discovery process by prioritizing promising candidates for experimental validation.
The potential applications of this compound extend beyond traditional pharmaceuticals. Its structural features may make it suitable for use as an intermediate in the synthesis of more complex molecules or as a building block for materials with specialized properties. The versatility of nitrogen-containing heterocycles ensures that they remain a cornerstone of modern chemical research.
In conclusion, 2-Chloro-N-[[5-(2-methylpyrazol-3-yl)-2H-triazol-4-yll)methyl]acetamide (CAS No. 2411271-606) is a structurally complex compound with significant potential in pharmaceutical chemistry. Its unique combination of heterocyclic moieties and functional groups makes it an attractive candidate for further investigation. As research continues to uncover new applications for nitrogen-containing heterocycles, compounds like this one will undoubtedly play a crucial role in the development of next-generation therapeutics.
2411271-60-6 (2-Chloro-N-[[5-(2-methylpyrazol-3-yl)-2H-triazol-4-yl]methyl]acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)